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Compound of Interest

Compound Name: Methyl chloroformate

Cat. No.: B043013 Get Quote

An In-depth Technical Guide to Methyl
Chloroformate
For Researchers, Scientists, and Drug Development Professionals

Methyl chloroformate (MCF), with the chemical formula ClCOOCH₃, is a significant reagent in

organic synthesis, primarily utilized for the introduction of the methoxycarbonyl protecting group

and in the preparation of various pharmaceuticals and agrochemicals. This guide provides a

comprehensive overview of its chemical structure, properties, synthesis, and reactivity,

supplemented with detailed experimental protocols and safety information.

Chemical Structure and Identification
Methyl chloroformate is the methyl ester of chloroformic acid. The molecule features a central

carbonyl group bonded to a chlorine atom and a methoxy group.

IUPAC Name: Methyl carbonochloridate[1]

Other Names: Methyl chlorocarbonate, Methoxycarbonyl chloride, MCF[2][3][4]

CAS Number: 79-22-1[1][3]

Chemical Formula: C₂H₃ClO₂[3][5][6]
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SMILES: COC(Cl)=O[7]

Physicochemical Properties
Methyl chloroformate is a colorless to pale yellow, oily liquid with a pungent odor.[1][5] It is

highly volatile and flammable. The key physical and chemical properties are summarized in the

table below.

Property Value Reference(s)

Molecular Weight 94.49 g/mol [1][8]

Boiling Point
70-72 °C (158-162 °F; 343-345

K)
[1][6]

Melting Point -61 °C [5][8][9]

Density 1.223 g/mL at 25 °C [1][7]

Vapor Density 3.26 (vs air) [7]

Vapor Pressure 4.8 psi (20 °C) [7]

Flash Point 10 °C (50 °F) [1]

Refractive Index n20/D 1.387 [7]

Solubility

Hydrolyzes in water. Miscible

with ether, benzene, and

alcohol.

[1][10][11]

Synthesis of Methyl Chloroformate
The primary industrial method for synthesizing methyl chloroformate is the reaction of

anhydrous methanol with phosgene.[1][12]

Experimental Protocol: Synthesis from Methanol and
Phosgene
This protocol is adapted from established laboratory procedures for the preparation of methyl
chloroformate.[12]
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Materials:

Anhydrous methanol

Phosgene (gas)

Methyl chloroformate (for initiating the reaction)

Calcium chloride (for drying)

Ice-water bath

Equipment:

Reaction flask equipped with a dropping funnel, a gas inlet tube, and a gas exit tube.

Separatory funnel

Distillation apparatus

Procedure:

Place 10 mL of methyl chloroformate into the reaction flask to act as a solvent and to help

absorb the phosgene.

Cool the reaction flask to 0 °C using an ice-water bath.

Bubble chlorine-free phosgene gas through the cooled methyl chloroformate.

Add approximately one-third of the total required anhydrous methanol from the dropping

funnel to the reaction mixture all at once.

Continue to bubble phosgene through the mixture. The reaction is exothermic, and the

temperature should be maintained at a low level to prevent the formation of the side-product,

dimethyl carbonate.

Add the remaining methanol portion-wise as the phosgene is absorbed.
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Once the reaction is complete (indicated by the cessation of phosgene absorption), transfer

the reaction mixture to a separatory funnel containing cold water.

The denser layer of methyl chloroformate will separate. Wash this layer twice with cold

water.

Dry the washed methyl chloroformate over anhydrous calcium chloride.

Purify the product by fractional distillation, collecting the fraction that boils between 69-72 °C.

The expected yield is approximately 70% of the theoretical value.[12]

Synthesis of Methyl Chloroformate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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